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Abstract
N-Methylhexylamine (CAS No. 35161-70-7) is a secondary amine utilized in various chemical

syntheses.[1][2] This guide provides an in-depth overview of its chemical and physical

properties, toxicological data, and comprehensive safety and handling protocols. Due to the

limited availability of specific toxicological data for N-Methylhexylamine, this guide

incorporates data from structurally similar compounds, namely n-hexylamine and N-

methylcyclohexylamine, to provide a more complete safety profile. All procedures and

precautions outlined are intended to ensure the safe handling of this flammable, corrosive, and

harmful substance in a laboratory setting.

Chemical and Physical Properties
N-Methylhexylamine is a flammable liquid that is harmful if swallowed and causes severe skin

burns and eye damage.[3][4][5] A summary of its key chemical and physical properties is

presented below.
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Property Value Source(s)

Molecular Formula C₇H₁₇N

Molecular Weight 115.22 g/mol [4]

CAS Number 35161-70-7 [1]

Appearance Liquid

Boiling Point 140-142 °C [6]

Melting Point -38 °C

Flash Point 31 °C (87.8 °F) - closed cup

Density 0.76 g/mL at 25 °C [6]

Refractive Index n20/D 1.416 [6]

Solubility

Data not available. Assumed to

be slightly soluble in water

based on amine

characteristics.

Toxicological Data
Direct quantitative toxicological data for N-Methylhexylamine is limited. The Globally

Harmonized System (GHS) classifies it as "Acute Toxicity 4, Oral" (Harmful if swallowed) and

"Skin Corrosion 1B" (Causes severe skin burns and eye damage).[4][6][7] To provide a more

comprehensive understanding of its potential hazards, toxicological data for the analogous

compounds n-hexylamine and N-methylcyclohexylamine are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 13 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/N-Methylhexylamine
https://ehrs.upenn.edu/health-safety/lab-safety/chemical-hygiene-plan/standard-operating-procedures/sop-flammable-liquids
https://ehs.yale.edu/sites/default/files/files/flammable-liquid-sop.pdf
https://ehs.yale.edu/sites/default/files/files/flammable-liquid-sop.pdf
https://ehs.yale.edu/sites/default/files/files/flammable-liquid-sop.pdf
https://www.benchchem.com/product/b1294838?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/N-Methylhexylamine
https://ehs.yale.edu/sites/default/files/files/flammable-liquid-sop.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL13872~~PDF~~MTR~~CGV4~~EN~~2025-11-06%2018:31:58~~N-Methylcyclohexylamine~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Substance Test Type
Route of
Exposure

Species Value Source(s)

n-Hexylamine LD50 Oral Rat
240 - 670

mg/kg
[8][9][10]

LC50 Inhalation Rat
< 74.67 mg/L

(10 min)
[3][8]

N-

Methylcycloh

exylamine

LD50 Oral Rat
400 - 428

mg/kg
[7][11][12]

LD50 Dermal Rat
> 400 - 1000

mg/kg
[7][11]

LC50 Inhalation Rat
> 22.8 mg/L

(8 h)
[7][13]

Hazard Identification and GHS Classification
N-Methylhexylamine is classified as a hazardous substance. The GHS classification is as

follows:

Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapor[4][5][7]

Acute Toxicity, Oral 4
H302: Harmful if swallowed[4]

[5][7]

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage[4][5][7]

Signal Word: Danger[6][7]

Hazard Pictograms:

Flame
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Corrosion

Exclamation Mark

Experimental Protocols
The following are representative experimental protocols for reactions involving secondary

amines like N-Methylhexylamine. These are provided as illustrative examples and should be

adapted and optimized for specific research needs, always under strict safety protocols.

General Protocol for the Synthesis of a Dithiocarbamate
Complex
Dithiocarbamates are versatile ligands that can be synthesized from primary or secondary

amines.[10][14]

Materials:

N-Methylhexylamine

Carbon disulfide (CS₂)

Sodium hydroxide (NaOH) or other suitable base

Ethanol or other suitable solvent

Metal salt (e.g., Cadmium(II) acetate)[15]

Procedure:

In a well-ventilated fume hood, dissolve N-Methylhexylamine (1 equivalent) in cold ethanol.

To this solution, add a solution of sodium hydroxide (1 equivalent) in water or ethanol, while

maintaining a low temperature (e.g., using an ice bath).

Slowly add carbon disulfide (1 equivalent) dropwise to the reaction mixture with vigorous

stirring. The reaction is often exothermic.
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After the addition is complete, stir the reaction mixture at a low temperature for a specified

period to ensure complete formation of the sodium N-methyl-N-hexyldithiocarbamate.

To this solution, add a solution of the metal salt (e.g., Cadmium(II) acetate, 0.5 equivalents)

in water or ethanol dropwise.

A precipitate of the metal dithiocarbamate complex should form.

Collect the solid product by filtration, wash with cold ethanol, and dry under vacuum.

Characterize the product using appropriate analytical techniques (e.g., IR, NMR, elemental

analysis).

General Protocol for a Transition Metal-Catalyzed
Hydroamination Reaction
N-Methylhexylamine can be used in transition metal-catalyzed hydroamination reactions of

vinylarenes.[16][17]

Materials:

N-Methylhexylamine

Vinylarene (e.g., 2-vinylnaphthalene)

Palladium catalyst (e.g., Pd(O₂CCF₃)₄)

Ligand (e.g., DPPF)

Acid co-catalyst (e.g., TfOH)

Anhydrous, inert solvent (e.g., toluene)

Procedure:

In a glovebox or under an inert atmosphere, charge a reaction vessel with the palladium

catalyst, ligand, and acid co-catalyst.
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Add the anhydrous, inert solvent to the vessel.

Add the vinylarene to the reaction mixture.

Finally, add N-Methylhexylamine to the reaction mixture.

Seal the reaction vessel and heat to the desired temperature (e.g., 80-100 °C) for the

specified reaction time.

Monitor the reaction progress by a suitable analytical method (e.g., GC-MS, TLC).

Upon completion, cool the reaction to room temperature.

Quench the reaction and perform an appropriate work-up procedure, which may include

extraction and washing.

Purify the product by column chromatography or distillation.

Characterize the product using appropriate analytical techniques.

Safety and Handling Precautions
Personal Protective Equipment (PPE)
Due to the flammable, corrosive, and toxic nature of N-Methylhexylamine, appropriate PPE is

mandatory.[2][18][19]
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Personal Protective Equipment (PPE)

Specific Recommendations

Eye and Face Protection

Chemical splash goggles

Face shield

Skin and Body Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene)

Flame-resistant lab coat

Chemical-resistant apron

Respiratory Protection

Respirator with appropriate
cartridge (in poorly ventilated areas)

Click to download full resolution via product page

Caption: Required Personal Protective Equipment for handling N-Methylhexylamine.

Handling and Storage
Always work in a well-ventilated area, preferably within a chemical fume hood.[1][9]

Use spark-proof tools and explosion-proof equipment due to the flammability hazard.[8][9]
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Ground and bond containers and receiving equipment during transfer to prevent static

discharge.[8][20]

Avoid contact with skin, eyes, and clothing. Do not breathe vapors or mists.[20]

Keep away from heat, sparks, open flames, and other ignition sources.[20] No smoking.

Store in a cool, dry, well-ventilated area in a tightly closed container.[5][20]

Store away from incompatible materials such as strong oxidizing agents, acids, acid

chlorides, and acid anhydrides.[3][21]

Place corrosive flammable liquids in a secondary container before storing them inside a

flammable cabinet.[8][9]

Handling Procedures Storage Requirements

Work in a
Fume Hood

Ground and Bond
Containers

Eliminate Ignition
Sources

Avoid Personal
Contact

Cool, Dry, Well-Ventilated
Area

Tightly Closed
Container

Segregate from
Incompatibles

Use Secondary
Containment

Click to download full resolution via product page

Caption: Key handling and storage requirements for N-Methylhexylamine.
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Emergency Procedures
Spill Response:[22][23][24][25]

Evacuate: Immediately evacuate the spill area and alert others.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Eliminate Ignition Sources: Remove all sources of heat, sparks, and flames.

Containment: For small spills, contain the spill with an inert absorbent material (e.g., sand,

vermiculite). Do not use combustible materials.

Cleanup: Wearing appropriate PPE, carefully collect the absorbed material into a sealed

container for hazardous waste disposal. Use non-sparking tools.

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Large Spills: For large spills, evacuate the area and contact emergency services.
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Chemical Spill Occurs

Evacuate Area &
Alert Others

Assess Spill Size

Small Spill

Minor

Large Spill

Major

Don Appropriate PPE Contact Emergency
Services

Contain Spill with
Inert Absorbent

Clean Up with
Non-Sparking Tools

Dispose of as
Hazardous Waste

Decontaminate Area

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill of N-Methylhexylamine.
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First Aid Measures:[21][26][27][28]

In case of skin contact: Immediately remove all contaminated clothing. Rinse skin with

water/shower for at least 15 minutes. Seek immediate medical attention.

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate

medical attention.

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.

If swallowed: Rinse mouth. Do NOT induce vomiting. Never give anything by mouth to an

unconscious person. Seek immediate medical attention.

Disposal Considerations
Dispose of N-Methylhexylamine and any contaminated materials as hazardous waste in

accordance with local, state, and federal regulations.[29] Do not dispose of down the drain or in

regular trash.

Conclusion
N-Methylhexylamine is a valuable chemical intermediate that requires careful handling due to

its flammability, corrosivity, and toxicity. By adhering to the safety protocols, utilizing appropriate

personal protective equipment, and being prepared for emergencies, researchers can work

safely with this compound. This guide serves as a comprehensive resource to facilitate the safe

and responsible use of N-Methylhexylamine in a professional laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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